Cas no 157254-60-9 (Carbamimidothioic acid,C,C'-(1,4-phenylenedi-2,1-ethanediyl) ester, hydrobromide (1:2))

• Product Name: Carbamimidothioic acid,C,C'-(1,4-phenylenedi-2,1-ethanediyl) ester, hydrobromide (1:2)
• CAS No: 157254-60-9
• MF: C₁₂H₂₀Br₂N₄S₂
• MW: 444.251997947693
• CID: 138764
• PubChem ID: 11957667
• Update Time: 2025-07-01

Carbamimidothioic acid,C,C'-(1,4-phenylenedi-2,1-ethanediyl) ester, hydrobromide (1:2) Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,C,C'-(1,4-phenylenedi-2,1-ethanediyl) ester, hydrobromide (1:2)
• 1,4-PBIT (dihydrobromide)
• 2-[4-(2-carbamimidoylsulfanylethyl)phenyl]ethyl carbamimidothioate,dihydrobromide
• 1,4-PBIT dihydrobromide
• 1,4-PB-ITU dihydrobromide
• YRRYHMLYGVNPBW-UHFFFAOYSA-N
• 1,4-Phenylene-bis(1,2-ethanediyl)bis-isothiourea dihydrobromide
• S,S'-(1,4-PHENYLENE-BIS(1,2-ETHANEDIYL))BIS-ISOTHIOUREA DIHYDROBROMIDE
• FT-0643537
• SR-01000076085-1
• EU-0100983
• CHEMBL1451880
• P 8352
• SR-01000076085
• J-009398
• CS-0109998
• PBIT (dihydrobromide)
• S,S'-1,4-phenylene-bis(1,2-ethanediyl)bis-isothiourea, dihydrobromide
• SCHEMBL2283156
• 1,4-PBIT dihydobromide
• NCGC00094283-01
• S,S'-1,4-phenylene-bis(1,2-ethanediyl)bis-isothiourea
• DTXSID70474698
• Carbamimidothioic acid, C,C'-(1,4-phenylenedi-2,1-ethanediyl) ester, hydrobromide (1:2)
• AKOS015910211
• HY-135224
• 2-[4-(2-carbamimidoylsulfanylethyl)phenyl]ethyl carbamimidothioate;dihydrobromide
• 157254-60-9
• PD014902
• 2,2'-(1,4-phenylene)bis(ethane-2,1-diyl) dicarbamimidothioate dihydrobromide
• S,S'-(1,4-PHENYLENE-BIS(1,2-ETHANEDIYL))BIS-ISOTHIOUREA
• SR-01000076085-5
• LP00983
• 1,4-Phenylene-bis(1,2-ethanediyl)bis-isothiourea
• DB-043348
• (2-{4-[2-(CARBAMIMIDOYLSULFANYL)ETHYL]PHENYL}ETHYL)SULFANYLMETHANIMIDAMIDE DIHYDROBROMIDE
• 1,4-Pbitdihydrobromide

• Inchi： 1S/C12H18N4S2.2BrH/c13-11(14)17-7-5-9-1-2-10(4-3-9)6-8-18-12(15)16;;/h1-4H,5-8H2,(H3,13,14)(H3,15,16);2*1H
• InChI Key： YRRYHMLYGVNPBW-UHFFFAOYSA-N
• SMILES： Br.Br.S(C(=N)N)CCC1C=CC(=CC=1)CCSC(=N)N

Computed Properties

• Exact Mass: 441.95000
• Monoisotopic Mass: 441.94961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 247
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Color/Form: Not available
• PSA: 150.34000
• LogP: 5.54120
• Solubility: Not available

Carbamimidothioic acid,C,C'-(1,4-phenylenedi-2,1-ethanediyl) ester, hydrobromide (1:2) Security Information

• Safety Instruction： S22-S24/25

Additional information on Carbamimidothioic acid,C,C'-(1,4-phenylenedi-2,1-ethanediyl) ester, hydrobromide (1:2)

Carbamimidothioic Acid, C,C'-(1,4-Phenylenedi-2,1-Ethanediyl) Ester, Hydrobromide (1:2): A Comprehensive Overview

The compound with CAS No. 157254-60-9, commonly referred to as Carbamimidothioic acid, C,C'-(1,4-phenylenedi-2,1-ethanediyl) ester, hydrobromide (1:2), is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a carbamimidothioic acid moiety linked via a 1,4-phenylenedi-2,1-ethanediyl bridge and a hydrobromide counterion in a 1:2 ratio. The structural complexity of this compound makes it a subject of interest in both academic and industrial research.

The synthesis of this compound involves a series of intricate chemical reactions, including the formation of the ester linkage between the carbamimidothioic acid groups and the phenylene ethanediyl bridge. Recent studies have highlighted the importance of optimizing synthetic pathways to enhance yield and purity. Researchers have explored the use of catalytic systems and novel reaction conditions to achieve better control over the reaction process. These advancements have not only improved the synthesis efficiency but also opened new avenues for exploring its potential applications.

One of the most promising areas of application for this compound is in the field of agricultural chemistry. The compound has been shown to exhibit potent pesticidal activity against a wide range of agricultural pests. Recent research has focused on understanding the mechanism of action of this compound at the molecular level. Studies have revealed that it interferes with key enzymatic pathways in pests, leading to their demise. This has positioned it as a potential alternative to conventional pesticides that are increasingly facing regulatory scrutiny due to environmental concerns.

In addition to its pesticidal properties, this compound has also been investigated for its potential in medicinal chemistry. Preclinical studies have demonstrated its ability to modulate certain cellular pathways associated with inflammatory diseases. The compound's unique structure allows it to interact with specific receptors and enzymes, making it a candidate for drug development programs targeting chronic inflammatory conditions such as arthritis and cardiovascular diseases.

The stability and bioavailability of this compound are critical factors influencing its practical applications. Recent studies have evaluated its pharmacokinetic properties in various animal models. Results indicate that the compound exhibits moderate bioavailability when administered orally, with significant uptake observed in target tissues. However, further research is required to optimize its delivery mechanisms and improve its pharmacokinetic profile for clinical use.

From an environmental standpoint, understanding the fate and transport of this compound in ecosystems is essential for assessing its safety profile. Studies have been conducted to evaluate its persistence in soil and water systems under varying environmental conditions. Initial findings suggest that the compound undergoes rapid degradation under aerobic conditions, reducing its potential for long-term accumulation in the environment.

In conclusion, CAS No. 157254-60-9 represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure provides a foundation for exploring innovative solutions in agriculture and medicine. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in addressing global challenges related to pest control and human health.